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Compound of Interest

Compound Name: Cedrenol

Cat. No.: B1261940 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Cedrenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cedrenol is a naturally occurring sesquiterpene alcohol found primarily in the essential oils of

coniferous trees, particularly those from the cedar (Cedrus) and juniper (Juniperus) species.[1]

It is a significant component of cedarwood oil and is valued in the fragrance industry for its

characteristic woody and sweet aroma.[2][3] Beyond its aromatic properties, cedrenol and its

derivatives are of interest to researchers for their potential biological activities. This guide

provides a comprehensive overview of the physical and chemical properties of cedrenol,
intended to serve as a technical resource for scientific and drug development applications.

Chemical Identity
IUPAC Name: (1S,2S,3R,5R,8S)-2,3,8-trimethyl-6-methylidenetricyclo[5.2.1.0⁵,⁸]decan-2-ol

Molecular Formula: C₁₅H₂₄O[4]

Molecular Weight: 220.35 g/mol [4]

CAS Registry Number: 28231-03-0[2]

Synonyms: 8-Cedren-13-ol, Cedr-8(15)-en-9-ol, Octahydro-3,8,8-trimethyl-6-methylene-1H-

3a,7-methanoazulen-5-ol[2]
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Physical Properties
The physical properties of cedrenol can vary depending on the specific isomer and the purity

of the sample. The data presented below is a summary of values reported in the literature.

Property Value Source(s)

Appearance
Pale yellow viscous liquid or

yellowish crystalline solid
[2][5]

Melting Point 80-86 °C [2][5]

120-121 °C [6]

178 °C [1]

Boiling Point 166-169 °C at 9.5 mmHg [1][2]

137-153 °C at 11 Torr [6]

Density 1.0083 g/cm³ at 20 °C [6]

Solubility
Soluble in alcohol and benzyl

benzoate. Insoluble in water.
[2]

Vapor Pressure
0.000240 mmHg at 25 °C

(estimated)
[2]

Flash Point 97.78 °C (208.00 °F) [2]

logP (o/w) 4.366 (estimated) [2]

Chemical and Spectroscopic Properties
Cedrenol is a tricyclic sesquiterpene alcohol. The presence of a hydroxyl group and a double

bond makes it amenable to various chemical modifications.

Spectroscopic Data
Infrared (IR) Spectroscopy: The IR spectrum of cedrenol exhibits characteristic absorption

bands for the hydroxyl group (-OH) in the region of 3200-3600 cm⁻¹ and for the carbon-

carbon double bond (C=C) at approximately 1644 cm⁻¹. The C-H stretching of alkanes can
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be observed around 2900 cm⁻¹, and the C-O stretching of the alcohol is typically seen in the

1100-1300 cm⁻¹ region.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides detailed information about the hydrogen

atoms in the molecule. The chemical shifts and coupling constants are crucial for

confirming the stereochemistry of the molecule. A complete and unambiguous ¹H NMR

chemical shift assignment for cedrol, a closely related compound, has been established by

iterative full spin analysis.[8]

¹³C NMR: The carbon-13 NMR spectrum of cedrol, a related sesquiterpenoid, has been

well-documented and can be used as a reference for cedrenol.[9] The spectrum shows

distinct signals for the carbon atoms of the tricyclic skeleton, the methyl groups, and the

carbon bearing the hydroxyl group.

Mass Spectrometry (MS): Gas chromatography-mass spectrometry (GC-MS) is a powerful

technique for the identification and quantification of cedrenol in complex mixtures like

essential oils.[10] The mass spectrum of cedrenol shows a molecular ion peak (M⁺) at m/z

220, corresponding to its molecular weight. The fragmentation pattern is characteristic of its

chemical structure.

Experimental Protocols
Extraction and Purification of Cedrenol from Cedarwood
Oil
Cedrenol is naturally present in cedarwood oil and can be isolated through fractional

distillation. More advanced methods like supercritical fluid extraction (SFE) offer higher yields

and better preservation of the aromatic profile.[11]

Protocol: Fractional Vacuum Distillation (General Procedure)

Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum pump,

a fractionating column (e.g., Vigreux or packed column), a heating mantle, a distillation flask,

a condenser, a receiving flask, and a manometer.
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Sample Preparation: Place the crude cedarwood oil into the distillation flask.

Distillation: Begin heating the oil under reduced pressure. The pressure should be carefully

controlled and monitored using the manometer.

Fraction Collection: Collect the different fractions based on their boiling points. Cedrenol will

distill at a specific temperature range under the applied vacuum.

Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry

(GC-MS) to identify the fraction containing the highest concentration of cedrenol.

Purification: The cedrenol-rich fraction can be further purified by recrystallization if it is a

solid at room temperature, or by repeated fractional distillation.
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Workflow for Extraction and Purification of Cedrenol
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Workflow for the extraction and purification of cedrenol.
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Determination of Physical Properties
Protocol: Melting Point Determination (Capillary Method)

This protocol is a standard method for determining the melting point of a crystalline solid.[12]

[13][14][15]

Sample Preparation: Finely powder a small amount of the crystalline cedrenol sample.

Capillary Loading: Tap the open end of a capillary tube into the powdered sample to

introduce a small amount of the solid. The packed sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus.

Heating: Heat the sample rapidly to about 15-20 °C below the expected melting point. Then,

reduce the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first drop of liquid appears (the onset of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting). This range is the melting point of the sample.

Protocol: Boiling Point Determination (Microscale Method)

This is a general procedure for determining the boiling point of a small quantity of liquid.[16][17]

Apparatus Setup: Attach a small test tube containing 0.5-1 mL of liquid cedrenol to a

thermometer using a rubber band. The bottom of the test tube should be level with the

thermometer bulb.

Capillary Insertion: Place a capillary tube, sealed at one end, into the test tube with the open

end down.

Heating: Heat the assembly in a heating block or an oil bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the capillary tube.

When a continuous stream of bubbles is observed, stop heating. As the liquid cools, the

bubbling will stop, and the liquid will be drawn into the capillary tube. The temperature at

which the liquid just begins to enter the capillary tube is the boiling point.
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Analytical Characterization

Analytical Workflow for Cedrenol Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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